Cas no 2138551-23-0 (5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole)

• Product Name: 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole
• CAS No: 2138551-23-0
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 6605725
• PubChem ID: 165747362
• Update Time: 2025-07-10

5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole
• 2138551-23-0
• EN300-1157165
• 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole

• Inchi： 1S/C11H16ClNOS/c1-7-3-4-8(12)5-9(7)10-6-13-11(14-2)15-10/h6-9H,3-5H2,1-2H3
• InChI Key： KEBOIWBZIBKOFZ-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(C2=CN=C(OC)S2)C1

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole

Introduction to 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole (CAS No. 2138551-23-0)

5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2138551-23-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a thiazole core, which is a heterocyclic compound containing sulfur and nitrogen atoms. This core structure is known for its versatility in medicinal chemistry, often serving as a scaffold for various bioactive molecules.

The presence of a 5-chloro-2-methylcyclohexyl substituent in the molecule imparts specific electronic and steric properties that can influence its interactions with biological targets. The chlorine atom, in particular, is a key feature that can enhance the compound's binding affinity to certain enzymes or receptors. Additionally, the 2-methoxy group contributes to the overall functionality of the molecule, potentially affecting its solubility and metabolic stability. These structural elements make 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole a promising candidate for further investigation in pharmaceutical research.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole may contribute to these activities by allowing for precise interactions with biological targets. For instance, the thiazole ring can mimic natural biomolecules or interfere with the function of disease-causing enzymes.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring thiazole derivatives for their ability to modulate various cellular processes. The structural features of 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole suggest that it could be modified further to enhance its pharmacological properties. For example, additional functional groups could be introduced to improve its binding affinity or selectivity for specific targets.

The synthesis of 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and cyclization processes, are often employed to construct the complex molecular framework. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound's structure and purity.

In the context of drug development, 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole represents an exciting area of research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. Current studies are focusing on understanding how modifications to this compound can enhance its biological activity while maintaining safety profiles suitable for clinical use.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are also investigating its use in agrochemicals and material science due to its structural versatility. The ability to tailor the properties of thiazole derivatives makes them valuable tools for developing new materials with specific functionalities.

The future direction of research on 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole will likely involve both computational modeling and experimental validation. Computational methods can help predict how different modifications will affect the compound's behavior, while experimental studies will provide empirical data to support these predictions. This combined approach will accelerate the discovery process and lead to more efficient development of new drugs.

In conclusion, 5-(5-Chloro-2-methylcyclohexyl)-2-methoxy-1,3-thiazole (CAS No. 2138551-23-0) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies for various diseases.